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Compound of Interest

Compound Name: beta-Apo-13-carotenone
CAS No.: 17974-57-1
Cat. No.: B1663481
Get Quote
. J

As a Senior Application Scientist overseeing high-value drug development and molecular
biology workflows, | emphasize that handling apocarotenoids requires a rigorous approach to
both sample integrity and environmental safety. 3-Apo-13-carotenone (CAS 17974-57-1), also
known as D'Orenone, is a highly hydrophobic, naturally occurring cleavage product of 3-
carotene [1][1].

Because it acts as a potent competitive antagonist of the Retinoid X Receptor alpha (RXRa)
and is classified as a Class 9 Environmental Hazard (UN 3082), improper handling or disposal
can lead to severe experimental artifacts and environmental contamination [2][2]. This guide
provides a self-validating, step-by-step operational and disposal framework designed to
guarantee safety and reproducibility.

Physicochemical & Safety Data Summary

To design an effective handling and disposal strategy, we must first ground our protocols in the
compound's quantitative physicochemical properties.
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Property

Value

Operational Implication

Chemical Name

B-Apo-13-carotenone

(D'Orenone)

Biologically active RXRa

antagonist.

Unique identifier for EHS

CAS Number 17974-57-1 _
logging.
High carbon-to-oxygen ratio
Molecular Formula C18H260 dictates extreme
hydrophobicity.
Requires precise micro-
Molecular Weight 258.40 g/mol weighing for nM concentration
assays.
o Aqueous buffers will cause
Solubility DMSO, Ethanol

immediate precipitation.

Storage Temp.

-80°C (Protect from light)

Highly susceptible to auto-
oxidation and photo-

isomerization.

UN Number

3082

Regulated transport and

disposal required.

Hazard Class

Class 9 (Environmentally

Hazardous)

Cannot be disposed of in
municipal sinks or standard

bio-waste.

Packing Group

Requires specific secondary

containment during transport.

Mechanistic Context: Why Strict Containment is

Necessary

B-Apo-13-carotenone is not a benign structural analog; it is a direct signaling molecule. In

mammalian systems, it is formed via the eccentric cleavage of -carotene and directly

interferes with vitamin A signaling pathways by competing with retinoic acid for receptor binding
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[3][3]. Accidental exposure or cross-contamination in cell culture facilities can inadvertently
silence retinoid-responsive gene transcription in bystander experiments.
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Fig 1. B-Apo-13-carotenone generation and its antagonistic effect on RXRa signaling.

Operational Plan: Handling & Experimental
Preparation

Because carotenoids and apocarotenoids are notoriously unstable when exposed to light, heat,
and oxygen [4][4], your handling protocol must be a self-validating system that ensures
chemical integrity before introduction into biological assays.

Step-by-Step Reconstitution Methodology:
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o Environmental Control: Perform all handling in a biosafety cabinet under amber or red light.
Causality: White light induces rapid trans-to-cis isomerization, altering the molecule's binding
affinity to RXRa.

e Solubilization: Dissolve the lyophilized powder in anhydrous DMSO to create a 10 mM stock.
Causality: The C18 backbone is entirely insoluble in aqueous media; anhydrous DMSO
prevents micro-precipitation.

o Self-Validating Integrity Check: Immediately dilute a 1 pL aliquot into 1 mL of ethanol and run
a UV-Vis spectrophotometric scan. Validation: The presence of a sharp, characteristic
absorbance peak confirms the compound has not auto-oxidized. A flattened or shifted peak
indicates degradation, meaning the batch must be disposed of.

e Aliquoting & Storage: Dispense into opaque, amber microcentrifuge tubes. Blanket the
headspace with argon gas before capping to displace oxygen. Store immediately at -80°C [2]

2].

Spill Containment & Proper Disposal Procedures

As a UN 3082 Class 9 Environmentally Hazardous Substance, [3-Apo-13-carotenone poses a
severe threat to aquatic life. It must never be flushed down the drain or disposed of in standard
biohazard bags [2][2].
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Fig 2: Step-by-step spill containment and environmental hazard disposal workflow.
Step-by-Step Spill & Disposal Methodology:

+ Immediate Isolation: Evacuate non-essential personnel from the immediate area. Don nitrile
gloves (double-gloved), safety goggles, and a lab coat.

+ Containment via Adsorption: Surround and cover the spill with a finely-powdered liquid-
binding material such as diatomaceous earth (diatomite) or a universal chemical binder [2]
[2]. Causality: Diatomite provides an immense microscopic surface area that rapidly traps the
lipophilic liquid via capillary action, preventing it from leaching into porous lab surfaces or
floor drains.

» Physical Collection: Use a non-sparking scoop to transfer the saturated binder into a rigid,
sealable hazardous waste container.
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o Chemical Decontamination: Scrub the affected surface vigorously with 70-100% ethanol or
isopropanol [2][2]. Causality: Aqueous detergents will simply bead up over the hydrophobic
apocarotenoid film. Alcohols act as organic solvents to disrupt the hydrophobic interactions
and lift the compound off the surface.

» Self-Validating Cleanliness Check: Wipe the scrubbed area with a pure white absorbent pad.
B-Apo-13-carotenone leaves a distinct yellowish-orange stain [5][5]. If the pad remains stark
white, decontamination is verified.

o Regulatory Disposal: Seal the waste container and label it strictly as: "UN 3082:
Environmentally Hazardous Substance, Liquid, N.O.S. (B-Apo-13-carotenone).” Coordinate
with your institution's Environmental Health and Safety (EHS) department for incineration or
specialized chemical landfill disposal in accordance with local federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. bocsci.com [bocsci.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. mdpi.com [mdpi.com]

4. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-101953/%CE%B2-Apo-13-carotenone-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-101953/%CE%B2-Apo-13-carotenone-SDS-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6186210/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6186210/
https://www.mdpi.com/2072-6643/5/11/4849
https://www.researchgate.net/publication/228468841_Effect_of_Heating_on_Solid_b-carotene
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6140441/
https://www.benchchem.com/product/b1663481?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bocsci.com/apo-13-carotenone-cas-17974-57-1-item-7657.html
https://file.medchemexpress.com/batch_PDF/HY-101953/%CE%B2-Apo-13-carotenone-SDS-MedChemExpress.pdf
https://www.mdpi.com/2072-6643/5/12/4849
https://www.researchgate.net/publication/238378839_Effect_of_Heating_on_Solid_b-carotene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 5. Limited appearance of apocarotenoids is observed in plasma after consumption of tomato
juices: a randomized human clinical trial - PMC [pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [beta-Apo-13-carotenone proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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